Cas no 1090427-92-1 (2-(methylsulfanyl)-N-(pentan-3-yl)pyridine-3-carboxamide)

• Product Name: 2-(methylsulfanyl)-N-(pentan-3-yl)pyridine-3-carboxamide
• CAS No: 1090427-92-1
• MF: C₁₂H₁₈N₂OS
• MW: 238.349121570587
• CID: 5683946
• PubChem ID: 39903075
• Update Time: 2025-10-28

2-(methylsulfanyl)-N-(pentan-3-yl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-methylsulfanyl-N-pentan-3-ylpyridine-3-carboxamide
• Z54334357
• 2-(methylsulfanyl)-N-(pentan-3-yl)pyridine-3-carboxamide
• AKOS034440172
• 1090427-92-1
• EN300-26578584

• Inchi： 1S/C12H18N2OS/c1-4-9(5-2)14-11(15)10-7-6-8-13-12(10)16-3/h6-9H,4-5H2,1-3H3,(H,14,15)
• InChI Key： APNBLRQSPQTEIL-UHFFFAOYSA-N
• SMILES： S(C)C1C(=CC=CN=1)C(NC(CC)CC)=O

Computed Properties

• Exact Mass: 238.11398438g/mol
• Monoisotopic Mass: 238.11398438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 67.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 2-(methylsulfanyl)-N-(pentan-3-yl)pyridine-3-carboxamide

Introduction to 2-(Methylsulfanyl)-N-(Pentan-3-yl)Pyridine-3-Carboxamide (CAS No. 1090427-92-1)

2-(Methylsulfanyl)-N-(Pentan-3-yl)pyridine-3-carboxamide, identified by its CAS number 1090427-92-1, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The compound's unique structural features, including the presence of a methylsulfanyl group and a pyridine-3-carboxamide moiety, contribute to its diverse chemical reactivity and biological significance.

The structural composition of 2-(Methylsulfanyl)-N-(Pentan-3-yl)pyridine-3-carboxamide encompasses a pyridine core substituted with a pentan-3-yl chain at the N position and a methylsulfanyl group at the 2-position. This arrangement imparts distinct electronic and steric properties to the molecule, making it a valuable scaffold for medicinal chemistry investigations. The pyridine ring, known for its electron-deficient nature, interacts favorably with various biological targets, while the amide functionality enhances solubility and metabolic stability.

In recent years, there has been growing interest in exploring the pharmacological potential of heterocyclic compounds derived from pyridine. The incorporation of alkyl chains and sulfur-containing groups into these structures has led to the discovery of several bioactive molecules with therapeutic relevance. For instance, derivatives of pyridine have been investigated for their roles in modulating enzyme activity, receptor binding, and signal transduction pathways. Among these, compounds featuring an amide linkage have shown promise in treating conditions such as inflammation, pain, and neurodegenerative disorders.

The synthesis of 2-(Methylsulfanyl)-N-(Pentan-3-yl)pyridine-3-carboxamide involves multi-step organic transformations that highlight the versatility of modern synthetic methodologies. Key steps include the formation of the pyridine ring via condensation reactions, followed by functionalization with the pentan-3-yl group and the introduction of the methylsulfanyl moiety. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and regioselectivity in these processes. The compound's synthesis also benefits from green chemistry principles, with efforts focused on minimizing waste and optimizing reaction conditions.

The pharmacological evaluation of 2-(Methylsulfanyl)-N-(Pentan-3-yl)pyridine-3-carboxamide has revealed intriguing biological activities that warrant further investigation. Preclinical studies suggest that this compound exhibits moderate affinity for certain G-protein coupled receptors (GPCRs), making it a potential lead for developing novel agonists or antagonists. Additionally, its interaction with cytochrome P450 enzymes indicates a possible role in metabolic modulation, which could be exploited for therapeutic purposes.

One particularly notable aspect of this compound is its ability to modulate inflammatory pathways. Emerging research indicates that pyridine derivatives can interfere with key pro-inflammatory signaling cascades by inhibiting enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The presence of the amide group in 2-(Methylsulfanyl)-N-(Pentan-3-yl)pyridine-3-carboxamide may enhance its stability in biological systems, allowing for prolonged activity at target sites. This property makes it an attractive candidate for developing anti-inflammatory agents with improved pharmacokinetic profiles.

Another area of interest is the compound's potential application in central nervous system (CNS) disorders. Pyridine-based molecules have been extensively studied for their neuropharmacological effects, including antipsychotic, antidepressant, and anxiolytic properties. The structural features of 2-(Methylsulfanyl)-N-(Pentan-3-yl)pyridine-3-carboxamide suggest that it may interact with neurotransmitter receptors such as serotonin and dopamine receptors, which are implicated in various CNS disorders. Further studies are needed to elucidate its mechanism of action and assess its efficacy in animal models.

The development of novel drug candidates often involves computational modeling and molecular docking studies to predict binding interactions between compounds and biological targets. In the case of 2-(Methylsulfanyl)-N-(Pentan-3-yl)pyridine-3-carboxamide, computational approaches have been utilized to identify optimal binding poses within target proteins. These studies have provided valuable insights into how structural modifications can enhance binding affinity and selectivity. By leveraging computational tools alongside experimental data, researchers can accelerate the discovery process and prioritize promising candidates for further development.

The safety profile of any pharmaceutical compound is paramount before it can be considered for clinical use. Preliminary toxicology studies on 2-(Methylsulfanyl)-N-(Pentan-3-yl)pyridine-3-carboxamide have shown that it exhibits low acute toxicity at tested doses. However, long-term studies are necessary to assess potential chronic effects and identify any adverse interactions with other drugs or biological systems. Collaborative efforts between synthetic chemists and toxicologists are essential to ensure that promising candidates are thoroughly evaluated before advancing to clinical trials.

The future direction of research on 2-(Methylsulfanyl)-N-(Pentan-3-y l)pyridine -3 -carboxamide lies in expanding its chemical space through structural analogues and exploring new therapeutic indications. By modifying key functional groups or introducing additional substituents, researchers can generate libraries of derivatives with tailored properties. High-throughput screening techniques combined with machine learning algorithms offer powerful tools for rapidly identifying bioactive molecules within large compound collections.

In conclusion,2 -( Methyl sulfanyl ) - N -( Penta n - 3 - yl ) p y rid ine - 3 - car box am ide ( CAS No . 1090427 -92 -1) represents a fascinating example of how structural complexity can be harnessed to develop novel pharmaceutical agents . Its unique combination o f functional groups , coupled w ith promising preclinical data , positions it as an attractive candidate f or furthe r investigation i n both academic an d industrial resear ch settings . As our understanding o f molecular interactions continues t o e volve , compounds like thi s are poised t o play a significant role i n shaping th e future o f drug discovery an d development .